Cas no 364-76-1 (4-Fluoro-3-nitroaniline)

• Product Name: 4-Fluoro-3-nitroaniline
• CAS No: 364-76-1
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD00007833
• CID: 37070
• PubChem ID: 67768
• Update Time: 2025-10-06

4-Fluoro-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-nitroaniline
• Fluoronitroaniline4
• 3-nitro-4-fluoroanailine
• 3-nitro-4-fluoroaniline
• 4-amino-1-fluoro-2-nitrobenzene
• 4'-fluoro-3'-nitroaniline
• 4-Fluoro-3-nitrobenzenamine
• 4-Fluoro-3-nitro-phenylamine
• 4-fluoro-5-nitroaniline
• 5-amino-2-fluoronitrobenzene
• Aniline,4-fluoro-3-nitro
• Benzenamine,4-fluoro-3-nitro
• 4-Fluoro-3-nitro-benzamine
• Benzenamine, 4-fluoro-3-nitro-
• Aniline, 4-fluoro-3-nitro-
• 4-Fluoro-3-nitro-aniline
• 4-fluoro-3-nitro aniline
• 3-nitro-4-fluoro aniline
• 4-fluoro-3-nitrophenylamine
• LLIOADBCFIXIEU-UHFFFAOYSA-N
• 4-fluoronitroaniline
• PubChem4475
• 4-flu
• 4-Amino-3-nitrophenol
• Q27121300
• MFCD00007833
• F2190-0476
• 4-fluoro- 3-nitroaniline
• 4-Fluoro-3-nitro-benzamine; 3-Nitro-4-fluoroaniline
• Tox21_303736
• DTXSID5052042
• 364-76-1
• NSC 10293
• CAS-364-76-1
• 4-F-3NA
• W-106609
• UNII-R8DY9W4LRV
• A19812
• DTXCID6030609
• L-Valine tert butyl ester hydrochloride
• NCGC00357045-01
• (4-fluoro-3-nitrophenyl)amine
• BCP18823
• AS-11938
• FT-0618486
• AKOS000119363
• EINECS 206-665-5
• AC-3742
• D77856
• 4-Amino-2-nitrofluorobenzene
• NSC-10293
• R8DY9W4LRV
• SCHEMBL394329
• 4-12-00-01668 (Beilstein Handbook Reference)
• 4-fluor-3-nitro-aniline
• CS-W019572
• AM20060291
• NSC10293
• 4-Fluoro-3-nitroaniline, 97%
• EN300-17970
• InChI=1/C6H5FN2O2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H,8H
• NS00041701
• AN-584/43460752
• BRN 2210199
• Z57127374
• F0168
• CHEBI:48642
• DB-028561
• STL352282
• Benzenamine, 4fluoro3nitro
• 3Nitro4fluoroaniline
• 4Fluoro3nitrobenzenamine
• Aniline, 4fluoro3nitro
• FF64346
• 206-665-5

• MDL： MFCD00007833
• Inchi： 1S/C6H5FN2O2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H,8H2
• InChI Key： LLIOADBCFIXIEU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1[N+](=O)[O-])N
• BRN： 2210199

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Not available
• Density: 0.43 g/cm3 (20℃)
• Melting Point: 96.0 to 98.0 deg-C
• Boiling Point: 331.3°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: 1.635
• Water Partition Coefficient: Insoluble
• PSA: 71.84000
• LogP: 2.42050
• Solubility: Not available

4-Fluoro-3-nitroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36/37-S37/39-S26
• RTECS：BY1700000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-Fluoro-3-nitroaniline

Recent Advances in the Application of 4-Fluoro-3-nitroaniline (CAS: 364-76-1) in Chemical Biology and Pharmaceutical Research

4-Fluoro-3-nitroaniline (CAS: 364-76-1) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief consolidates the latest findings on the applications, synthetic pathways, and biological activities of 4-Fluoro-3-nitroaniline, providing insights into its potential in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Fluoro-3-nitroaniline as a precursor in the synthesis of fluorinated aniline derivatives, which exhibit enhanced pharmacokinetic properties. The research team employed a multi-step synthetic route, involving nucleophilic aromatic substitution (SNAr) and catalytic hydrogenation, to yield compounds with significant antimicrobial activity against resistant strains of bacteria. The findings underscore the importance of fluorinated anilines in addressing the growing challenge of antibiotic resistance.

In another breakthrough, researchers at the University of Cambridge explored the role of 4-Fluoro-3-nitroaniline in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study, featured in Nature Chemical Biology (2024), utilized structure-activity relationship (SAR) analysis to optimize the binding affinity of the inhibitors. The results revealed that the nitro and fluoro substituents on the aniline ring were critical for stabilizing the inhibitor-target complex, offering a promising avenue for the treatment of cancers and neurodegenerative diseases.

Furthermore, advancements in green chemistry have enabled the sustainable production of 4-Fluoro-3-nitroaniline. A recent report in Green Chemistry (2023) detailed a solvent-free, catalytic method for its synthesis, reducing environmental impact while maintaining high yield and purity. This innovation aligns with the pharmaceutical industry's shift toward eco-friendly manufacturing processes.

In conclusion, 4-Fluoro-3-nitroaniline (CAS: 364-76-1) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from antimicrobial agents to PPI inhibitors, driven by its unique chemical properties. Future research should focus on expanding its utility in drug design and exploring its potential in emerging therapeutic areas.